Cas no 6072-42-0 (N-[3-(dibenzylamino)-2-hydroxypropyl]-N-(2-methoxyphenyl)-4-methylbenzenesulfonamide)

• Product name: N-[3-(dibenzylamino)-2-hydroxypropyl]-N-(2-methoxyphenyl)-4-methylbenzenesulfonamide
• CAS No: 6072-42-0
• MF: C₃₁H₃₄N₂O₄S
• MW: 530.677667140961
• CID: 1620847
• PubChem ID: 2884494

N-[3-(dibenzylamino)-2-hydroxypropyl]-N-(2-methoxyphenyl)-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(dibenzylamino)-2-hydroxypropyl]-N-(2-methoxyphenyl)-4-methylbenzenesulfonamide
• AKOS005480282
• DTXSID90387231
• STK553004
• 6072-42-0

• Inchi： InChI=1S/C31H34N2O4S/c1-25-17-19-29(20-18-25)38(35,36)33(30-15-9-10-16-31(30)37-2)24-28(34)23-32(21-26-11-5-3-6-12-26)22-27-13-7-4-8-14-27/h3-20,28,34H,21-24H2,1-2H3
• InChI Key： RJRLQVROPIDMOO-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N(CC(CN(CC2=CC=CC=C2)CC3=CC=CC=C3)O)C4=CC=CC=C4OC

Computed Properties

• Exact Mass: 530.22412
• Monoisotopic Mass: 530.22392874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5Ų
• XLogP3: 5.4

Experimental Properties

• PSA: 70.08